Cas no 836663-52-6 (methyl 2-{(adamantan-1-yl)carbamoylamino}benzoate)

• Product Name: methyl 2-{(adamantan-1-yl)carbamoylamino}benzoate
• CAS No: 836663-52-6
• MF: C₁₉H₂₄N₂O₃
• MW: 328.405465126038
• CID: 5438416
• Update Time: 2025-06-12

methyl 2-{(adamantan-1-yl)carbamoylamino}benzoate Chemical and Physical Properties

Names and Identifiers

• VUBCJUDHQPWFOR-UHFFFAOYSA-N
• methyl 2-{(adamantan-1-yl)carbamoylamino}benzoate

• Inchi： 1S/C19H24N2O3/c1-24-17(22)15-4-2-3-5-16(15)20-18(23)21-19-9-12-6-13(10-19)8-14(7-12)11-19/h2-5,12-14H,6-11H2,1H3,(H2,20,21,23)
• InChI Key： VUBCJUDHQPWFOR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(=O)NC12CC3CC(CC(C3)C1)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2-{(adamantan-1-yl)carbamoylamino}benzoate

Methyl 2-{(Adamantan-1-yl)carbamoylamino}benzoate (CAS No. 836663-52-6): A Comprehensive Overview

Methyl 2-{(adamantan-1-yl)carbamoylamino}benzoate, identified by its CAS number 836663-52-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and as a key intermediate in the synthesis of more intricate biochemical entities. The unique combination of functional groups, including the adamantan-1-yl moiety and the benzoate ester, makes this compound a versatile tool for researchers exploring novel therapeutic agents.

The adamantan-1-yl group, a rigid hydrophobic structure, is known for its stability and resistance to metabolic degradation, which can be particularly advantageous in drug design. This feature enhances the bioavailability and binding affinity of molecules incorporating this moiety. In contrast, the benzoate ester component contributes to the compound's solubility and reactivity, making it suitable for various chemical transformations. The presence of both these features in a single molecule suggests multifaceted applications in medicinal chemistry.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific biological pathways. Methyl 2-{(adamantan-1-yl)carbamoylamino}benzoate has been explored as a potential lead compound in this context. Its structural framework allows for modifications that can fine-tune its interactions with biological targets, such as enzymes and receptors. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders.

The synthesis of methyl 2-{(adamantan-1-yl)carbamoylamino}benzoate involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of the adamantan-1-yl carbamoyl intermediate, followed by its coupling with a benzoic acid derivative via esterification. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods underscore the importance of innovation in synthetic methodologies for producing complex molecules like this one.

One of the most compelling aspects of methyl 2-{(adamantan-1-yl)carbamoylamino}benzoate is its potential as a scaffold for drug discovery. Researchers have leveraged its structural features to design libraries of derivatives with enhanced pharmacological properties. For example, modifications at the benzoate moiety have been shown to modulate binding affinities and selectivity profiles. Such studies not only contribute to our understanding of molecular recognition but also provide valuable insights into developing next-generation therapeutics.

The compound's relevance extends beyond academic research; it has found applications in industrial settings where high-purity intermediates are essential for pharmaceutical manufacturing. The stability and chemical robustness of methyl 2-{(adamantan-1-yl)carbamoylamino}benzoate make it an ideal candidate for large-scale production processes. Furthermore, its compatibility with various purification techniques ensures that it meets stringent quality standards required by regulatory agencies.

Recent advancements in computational chemistry have further enhanced the utility of methyl 2-{(adamantan-1-yl)carbamoylamino}benzoate. Molecular modeling studies have been conducted to predict its interactions with biological targets at an atomic level. These simulations have provided critical insights into optimizing its structure for improved efficacy and reduced side effects. The integration of computational methods with experimental approaches has accelerated the drug discovery pipeline significantly.

The future prospects for methyl 2-{(adamantan-1-yl)carbamoylamino}benzoate are promising, with ongoing research exploring new applications and formulations. As our understanding of disease mechanisms evolves, so does the demand for innovative molecular tools like this compound. Its versatility and potential make it a cornerstone in the quest for novel therapeutic solutions across various medical disciplines.